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Compound of Interest

Compound Name: Disodium diphosphate

Cat. No.: B1346107 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the thermodynamic properties of aqueous

solutions of disodium diphosphate (Na₂H₂P₂O₇), also known as sodium acid pyrophosphate

(SAPP). The document is structured to be a valuable resource for professionals in research,

scientific, and drug development fields, offering both available quantitative data and detailed

experimental methodologies.

Disodium diphosphate is an inorganic compound widely used in the food industry as a

leavening agent, sequestrant, and emulsifier.[1] Its behavior in aqueous solutions is of interest

for various applications, including formulation development and process optimization. This

guide focuses on the core thermodynamic properties that govern the physicochemical behavior

of these solutions.

Quantitative Data
A comprehensive search of the available scientific literature reveals that detailed experimental

data for all thermodynamic properties of disodium diphosphate solutions are not uniformly

available. However, significant data exists for the density and related volumetric properties.

A key study by Alimov et al. provides extensive experimental data on the density of aqueous

solutions of disodium dihydrogen pyrophosphate (Na₂H₂P₂O₇) across a range of temperatures
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and molalities.[2] The following tables summarize this valuable data.

Table 1: Experimental Densities (ρ) of Aqueous Na₂H₂P₂O₇ Solutions at Various Temperatures

and Molalities[2]

Molali
ty
(mol·
kg⁻¹)

283.1
5 K

293.1
5 K

303.1
5 K

313.1
5 K

323.1
5 K

333.1
5 K

343.1
5 K

353.1
5 K

363.1
5 K

0.0870

6
1008.1 1006.8 1004.8 1002.3 999.3 995.9 992.1 988.0 983.5

0.1771

1
1017.3 1015.9 1013.9 1011.4 1008.4 1005.0 1001.2 997.1 992.6

0.2684

2
1026.5 1025.1 1023.0 1020.5 1017.5 1014.1 1010.3 1006.2 1001.7

0.4458

8
1044.2 1042.7 1040.6 1038.1 1035.1 1031.7 1027.9 1023.8 1019.3

0.6278

8
1062.0 1060.4 1058.3 1055.8 1052.8 1049.4 1045.6 1041.5 1037.0

0.8840

2
1085.8 1084.2 1082.1 1079.6 1076.6 1073.2 1069.4 1065.3 1060.8

Note: Densities are given in kg·m⁻³.

From this density data, other important volumetric properties such as the apparent molar

volume (VΦ) and the coefficient of thermal expansion (α) can be derived. The apparent molar

volume is a useful property for understanding solute-solvent interactions.

Table 2: Apparent Molar Volumes (VΦ) of Aqueous Na₂H₂P₂O₇ Solutions at Various

Temperatures and Molalities[2]
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Molali
ty
(mol·
kg⁻¹)

283.1
5 K

293.1
5 K

303.1
5 K

313.1
5 K

323.1
5 K

333.1
5 K

343.1
5 K

353.1
5 K

363.1
5 K

0.0870

6
43.8 45.4 46.5 47.3 48.0 48.6 49.3 50.0 50.7

0.1771

1
45.2 46.8 47.9 48.7 49.4 50.0 50.7 51.4 52.1

0.2684

2
46.3 47.9 49.0 49.8 50.5 51.1 51.8 52.5 53.2

0.4458

8
48.0 49.6 50.7 51.5 52.2 52.8 53.5 54.2 54.9

0.6278

8
49.5 51.1 52.2 53.0 53.7 54.3 55.0 55.7 56.4

0.8840

2
51.4 53.0 54.1 54.9 55.6 56.2 56.9 57.6 58.3

Note: Apparent molar volumes are given in 10⁻⁶ m³·mol⁻¹.

Despite a thorough review of the scientific literature, comprehensive and readily accessible

experimental data in tabular format for the viscosity, heat capacity, enthalpy of dilution, and

activity coefficients of aqueous disodium diphosphate solutions could not be located. While

some studies mention the viscosity of "sodium pyrophosphate" solutions, the specific

conditions and data for the dihydrogen form (SAPP) are not clearly presented.[3][4]

The absence of such data in publicly available resources highlights a potential area for future

research to fully characterize the thermodynamic behavior of this widely used compound in

aqueous systems.

Experimental Protocols
This section details the methodologies for the experimental determination of the

thermodynamic properties discussed. While specific protocols for disodium diphosphate are
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scarce for some properties, the general principles for aqueous electrolyte solutions are well-

established.

The experimental data for the density of disodium diphosphate solutions presented in Table 1

were obtained using a vibrating-tube densimeter.[2] This is a common and precise method for

determining the density of liquids and solutions.

Experimental Protocol: Vibrating-Tube Densimetry

Preparation of Solutions: A series of aqueous solutions of disodium diphosphate are

prepared by mass with varying molalities. High-purity, deionized, and degassed water is

used as the solvent.

Calibration: The vibrating-tube densimeter is calibrated using two standards with known

densities, typically dry air and pure water, at the desired temperatures and atmospheric

pressure.

Measurement: A small sample of the disodium diphosphate solution is injected into the U-

shaped tube of the densimeter. The tube is then electronically excited to oscillate at its

natural frequency.

Data Acquisition: The instrument measures the period of oscillation of the tube filled with the

sample solution. The density of the solution is then calculated from the oscillation period,

based on the calibration data.

Temperature Control: The temperature of the sample is precisely controlled throughout the

measurement using a built-in Peltier thermostat. Measurements are taken at regular

temperature intervals.

Calculation of Apparent Molar Volume: The apparent molar volume (VΦ) is calculated from

the experimental density data using the following equation:

VΦ = (M / ρ) - (1000 * (ρ - ρ₀) / (m * ρ * ρ₀))

where:

M is the molar mass of the solute (Na₂H₂P₂O₇).
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ρ is the density of the solution.

ρ₀ is the density of the pure solvent (water).

m is the molality of the solution.

Solution Preparation

Density Measurement Data Analysis

Na₂H₂P₂O₇ Solid
Aqueous Na₂H₂P₂O₇

Solution (known molality)

Pure Water

Vibrating-Tube
Densitometer

Measure Oscillation
Period at set T

Calibration
(Air and Water)

Calculate Solution
Density (ρ)

Calculate Apparent
Molar Volume (VΦ)

Click to download full resolution via product page

Workflow for Density and Apparent Molar Volume Determination.

The viscosity of electrolyte solutions can be determined using various types of viscometers,

with capillary viscometers and rotational viscometers being common choices.

Experimental Protocol: Capillary Viscometry (e.g., Ubbelohde viscometer)

Solution Preparation: Prepare a series of disodium diphosphate solutions of known

concentrations.

Temperature Control: Place the viscometer in a constant-temperature bath until the sample

reaches thermal equilibrium.
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Measurement: Draw the solution up through the capillary tube to a point above the upper

timing mark.

Flow Time: Measure the time it takes for the liquid meniscus to fall from the upper to the

lower timing mark.

Calculation: The kinematic viscosity (ν) is calculated using the equation ν = K * t, where K is

the viscometer constant and t is the flow time. The dynamic viscosity (η) can then be

calculated by multiplying the kinematic viscosity by the density of the solution (η = ν * ρ). The

viscometer constant K is determined by measuring the flow time of a reference liquid with a

known viscosity.

Na₂H₂P₂O₇ Solution
(known concentration)

Capillary Viscometer
in Thermostatic Bath

Measure Efflux Time
(t)

Calculate Viscosity (η)
η = K * t * ρ

Click to download full resolution via product page

Workflow for Viscosity Measurement using a Capillary Viscometer.

The specific heat capacity of aqueous solutions is typically measured using a calorimeter, often

a flow calorimeter for high precision.

Experimental Protocol: Flow Calorimetry

Calibration: The calorimeter is calibrated using a liquid with a known heat capacity, such as

pure water.

Sample Introduction: The disodium diphosphate solution is pumped through a heated tube

within the calorimeter at a constant flow rate.

Heat Input: A known amount of heat is supplied to the solution by an electric heater.

Temperature Measurement: The temperature of the solution is measured before and after

the heater.

Calculation: The specific heat capacity of the solution is calculated from the heat input, the

flow rate, and the temperature change.
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Na₂H₂P₂O₇ Solution Flow Calorimeter

Apply Known
Heat (Q)

Measure Temperature
Change (ΔT)

Calculate Heat
Capacity (Cp)

Click to download full resolution via product page

Workflow for Heat Capacity Measurement using Flow Calorimetry.

The enthalpy of dilution can be determined calorimetrically by measuring the heat change upon

dilution of a solution. Isothermal titration calorimetry is a powerful technique for this purpose.

Experimental Protocol: Isothermal Titration Calorimetry (ITC)

Sample Preparation: A concentrated solution of disodium diphosphate is placed in the

sample cell of the calorimeter. The titration syringe is filled with the solvent (water).

Titration: A series of small, precise injections of the solvent are made into the sample cell.

Heat Measurement: The heat change associated with each injection is measured by the

calorimeter.

Data Analysis: The heat of dilution for each step is determined. The integral enthalpy of

dilution can be calculated by summing the heat changes over the entire dilution process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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